Cas no 914397-16-3 (Benzene, 1-bromo-5-(dimethoxymethyl)-4-fluoro-2-methoxy-)

Benzene, 1-bromo-5-(dimethoxymethyl)-4-fluoro-2-methoxy- structure
914397-16-3 structure
Product Name:Benzene, 1-bromo-5-(dimethoxymethyl)-4-fluoro-2-methoxy-
CAS No:914397-16-3
MF:C10H12BrFO3
MW:279.102886199951
CID:787614
PubChem ID:67061307
Update Time:2025-04-19

Benzene, 1-bromo-5-(dimethoxymethyl)-4-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-5-(dimethoxymethyl)-4-fluoro-2-methoxy-
    • 1-bromo-5-(dimethoxymethyl)-4-fluoro-2-methoxybenzene
    • 914397-16-3
    • 5-bromo-2-fluoro-4-methoxybenzaldehyde dimethylacetal
    • DTXSID90736341
    • SCHEMBL1516892
    • RLQXEGUXHXHNSA-UHFFFAOYSA-N
    • Inchi: 1S/C10H12BrFO3/c1-13-9-5-8(12)6(4-7(9)11)10(14-2)15-3/h4-5,10H,1-3H3
    • InChI Key: RLQXEGUXHXHNSA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)C(OC)OC)F)OC

Computed Properties

  • Exact Mass: 277.99538g/mol
  • Monoisotopic Mass: 277.99538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 27.7Ų
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